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Compound of Interest

Compound Name: 1-Bromo-8-iodonaphthalene

CAS No.: 4044-58-0

Cat. No.: B1280078

Get Quote

For Immediate Release

This technical guide offers an in-depth exploration of the crystal structure of 1-Bromo-8-
iodonaphthalene, a key intermediate in the synthesis of advanced organic materials. This

document is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of its solid-state architecture and the methodologies for its

determination.

Due to the limited availability of public crystallographic data for 1-Bromo-8-iodonaphthalene,

this guide utilizes the closely related and structurally analogous compound, 1,8-

diiodonaphthalene, as a representative model. The experimental protocols and data

presentation are illustrative of the expected results for 1-Bromo-8-iodonaphthalene. The

crystallographic data for 1,8-diiodonaphthalene is sourced from the Cambridge

Crystallographic Data Centre (CCDC) under deposition number 101284.

Molecular Structure and Crystallographic
Parameters
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The solid-state structure of 1,8-dihalonaphthalenes is of significant interest due to the steric

strain imposed by the bulky halogen substituents in the peri-positions. This strain influences the

planarity of the naphthalene core and the orientation of the carbon-halogen bonds, which in

turn dictates the intermolecular interactions and crystal packing.

Crystal Data and Structure Refinement
The crystal structure of 1,8-diiodonaphthalene was determined by single-crystal X-ray

diffraction. A summary of the crystallographic data and refinement parameters is presented in

Table 1.
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Table 1: Crystal Data and Structure

Refinement for 1,8-Diiodonaphthalene

(CCDC 101284)

Empirical Formula C₁₀H₆I₂

Formula Weight 379.96

Temperature 293(2) K

Wavelength 0.71073 Å

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions

a 8.134(2) Å

b 16.522(3) Å

c 7.882(2) Å

α 90°

β 97.43(3)°

γ 90°

Volume 1051.1(4) Å³

Z 4

Calculated Density 2.398 Mg/m³

Selected Bond Lengths and Angles
The steric repulsion between the peri-iodine atoms leads to significant distortions from ideal

naphthalene geometry. Key bond lengths and angles are summarized in Table 2. The C-I bond

lengths are within the expected range for aryl iodides.[1]
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Table 2: Selected Bond Lengths (Å) and

Angles (°) for 1,8-Diiodonaphthalene

Bond Lengths

I(1)-C(1) 2.105(6)

I(2)-C(8) 2.108(6)

C(1)-C(9) 1.365(9)

C(8)-C(9) 1.371(9)

Bond Angles

C(2)-C(1)-I(1) 122.9(5)

C(9)-C(1)-I(1) 117.0(5)

C(7)-C(8)-I(2) 122.5(5)

C(9)-C(8)-I(2) 117.5(5)

C(1)-C(9)-C(8) 127.1(6)

Note: The data presented is for 1,8-diiodonaphthalene and serves as an illustrative example for

1-Bromo-8-iodonaphthalene.

Experimental Protocols
The determination of the crystal structure of small organic molecules like 1,8-

dihalonaphthalenes follows a well-established workflow involving synthesis, crystallization, and

X-ray diffraction analysis.

Synthesis and Crystallization
Synthesis: 1-Bromo-8-iodonaphthalene can be synthesized through established organic

chemistry routes, often involving halogenation of a suitable naphthalene precursor.

Purification: The crude product is purified using techniques such as column chromatography

or recrystallization to achieve high purity, which is crucial for obtaining quality crystals.
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Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow

evaporation of a saturated solution of the purified compound in an appropriate solvent or

solvent mixture. Vapor diffusion is another common technique.

X-ray Data Collection
A suitable single crystal is mounted on a goniometer head and placed in a stream of cold

nitrogen gas (typically 100-150 K) to minimize thermal motion of the atoms. The crystal is then

exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a detector

as the crystal is rotated.

Structure Solution and Refinement
The collected diffraction data is processed to yield a set of reflection intensities. The crystal

structure is then solved using direct methods or Patterson methods to obtain an initial model of

the atomic positions. This model is subsequently refined against the experimental data using

least-squares methods to optimize the atomic coordinates, and thermal parameters, resulting in

the final, accurate crystal structure.

Visualizations
Molecular Structure
The following diagram illustrates the molecular structure of 1-Bromo-8-iodonaphthalene,

highlighting the connectivity of the atoms.
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Caption: Molecular structure of 1-Bromo-8-iodonaphthalene.

Experimental Workflow
The logical flow of determining a crystal structure is depicted in the following diagram.
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Caption: Experimental workflow for single-crystal X-ray diffraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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